Cas no 1361655-58-4 (2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid
• CAS No: 1361655-58-4
• MF: C₁₃H₅Cl₅FNO₂
• MW: 403.447702169418
• CID: 4923692
• Update Time: 2025-06-27

2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H5Cl5FNO2/c14-8-7(9(15)11(17)12(18)10(8)16)5-2-1-4(3-6(21)22)13(19)20-5/h1-2H,3H2,(H,21,22)
• InChI Key： UJPSNJTYCRNEBG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(=C(N=1)F)CC(=O)O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• XLogP3: 5.5
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid

Introduction to 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid (CAS No. 1361655-58-4)

2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid, with the chemical identifier CAS No. 1361655-58-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine derivative class, characterized by its fluorine and perchlorophenyl substituents, which contribute to its unique chemical properties and potential biological activities. The acetic acid moiety at the 3-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid encompasses a pyridine ring, which is a fundamental scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of a fluorine atom at the 2-position introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity. Additionally, the perchlorophenyl group at the 6-position adds another layer of complexity, influencing both the solubility and metabolic stability of the molecule.

In recent years, there has been a growing interest in fluorinated pyridine derivatives due to their potential applications in drug discovery. The fluorine atom is known to enhance metabolic stability, improve binding affinity, and increase bioavailability, making it a preferred moiety in many pharmaceutical candidates. Furthermore, the perchlorophenyl group has been shown to influence the pharmacokinetic properties of compounds, particularly their distribution and excretion profiles.

One of the most compelling aspects of 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid is its utility as a building block in the synthesis of more complex molecules. Its reactive acetic acid side chain can be readily modified through various chemical transformations, such as esterification, amidation, or coupling reactions, allowing for the creation of diverse pharmacological agents. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutic compounds.

Recent studies have highlighted the potential of 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have explored its use in creating inhibitors of enzymes involved in cancer metabolism and inflammation. The fluorine and perchlorophenyl substituents are particularly well-suited for interacting with these targets, providing a promising lead for further optimization.

The synthesis of 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid has shown promise in other areas of chemical research. Its unique structure makes it a suitable candidate for studying molecular interactions and developing new analytical techniques. For example, it can be used as a ligand in coordination chemistry or as a probe in spectroscopic studies.

The safety profile of 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully understand its safety implications. Standard laboratory practices should be followed when handling this compound to minimize any potential risks.

As our understanding of chemical biology continues to evolve, compounds like 2-Fluoro-6-(perchlorophenyl)pyridine-3-acetic acid will play an increasingly important role in drug discovery and development. Their unique structural features and versatile reactivity make them indispensable tools for researchers seeking to create innovative therapeutic agents. By leveraging these compounds effectively, scientists can accelerate the development of new treatments for various diseases.